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Ethyl 2-

[cyano(methyl)amino]acetate

Cat. No.: B1347303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound with the

molecular formula C6H10N2O2, with a primary focus on its most commercially and scientifically

significant isomer, Ectoine. This document will delve into the nomenclature, chemical

properties, biological significance, and experimental protocols related to Ectoine, providing

valuable information for researchers, scientists, and professionals in drug development.

IUPAC Nomenclature and Chemical Identity
The molecular formula C6H10N2O2 represents several isomers. Two of the most notable are

Ectoine and Piracetam.

Ectoine: The IUPAC name for Ectoine is (4S)-2-methyl-1,4,5,6-tetrahydropyrimidine-4-

carboxylic acid.[1][2] It is a natural compound found in various microorganisms.[2]

Piracetam: The IUPAC name for Piracetam is 2-(2-oxopyrrolidin-1-yl)acetamide.[3][4][5] It is

a synthetic nootropic drug.[3][5]

This guide will focus on Ectoine due to its significant biological functions and increasing interest

in its application.

Table 1: Chemical Identifiers for Ectoine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1347303?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Ectoine
https://en.wikipedia.org/wiki/Ectoine
https://en.wikipedia.org/wiki/Ectoine
https://pubchem.ncbi.nlm.nih.gov/compound/Piracetam
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H10N2O2/c7-5(9)4-8-3-1-2-6(8)10/h1-4H2%2C(H2%2C7%2C9)
https://www.guidechem.com/dictionary/en/7491-74-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/Piracetam
https://www.guidechem.com/dictionary/en/7491-74-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name
(4S)-2-methyl-1,4,5,6-tetrahydropyrimidine-4-

carboxylic acid[1]

Molecular Formula C6H10N2O2[1][6]

Molar Mass 142.16 g/mol

CAS Number 96702-03-3[1][6]

Synonyms
Ectoin, 1,4,5,6-tetrahydro-2-methyl-4-

pyrimidinecarboxylic acid[1][6]

Physicochemical Properties of Ectoine
Ectoine is a white, crystalline powder that is highly soluble in water.[6] Its high solubility is a key

feature related to its biological function as an osmoprotectant.

Table 2: Physicochemical Data of Ectoine

Property Value

Appearance White crystalline powder[6]

Solubility in Water High[6]

logP -0.38430[6]

PSA (Polar Surface Area) 61.69 Å²[6]

Biological Significance and Mechanism of Action
Ectoine is a compatible solute, also known as an osmolyte, produced by a variety of

extremophilic bacteria to protect themselves from harsh environmental conditions such as high

salinity, extreme temperatures, and dehydration.[2] It accumulates in the cytoplasm of these

organisms, where it helps to maintain the native structure of proteins, nucleic acids, and cell

membranes.
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The primary mechanism of action of Ectoine is through the preferential exclusion model.

Ectoine molecules are largely excluded from the immediate hydration shell of macromolecules.

This exclusion leads to an increase in the water concentration around the biopolymers, which

in turn enhances the stability and proper folding of these molecules.

Experimental Protocols
Extraction and Purification of Ectoine from Bacterial
Cultures
A common method for obtaining Ectoine is through a process known as "milking," where

bacteria are subjected to osmotic downshock.

Cultivation: Halophilic bacteria, such as Halomonas elongata, are cultured in a high-salt

medium to induce the production of Ectoine.

Harvesting: The bacterial cells are harvested by centrifugation.

Osmotic Downshock (Milking): The cell pellet is resuspended in a low-salt medium (e.g.,

distilled water). This sudden decrease in external osmolarity causes the cells to release

Ectoine into the medium to prevent bursting.

Separation: The cells are removed by a second centrifugation step.

Purification: The supernatant, containing Ectoine, is then subjected to further purification

steps, such as ion-exchange chromatography and crystallization, to obtain pure Ectoine.

Quantification of Ectoine by High-Performance Liquid
Chromatography (HPLC)

Sample Preparation: Bacterial extracts or purified samples are diluted in an appropriate

mobile phase.

Chromatographic Conditions:

Column: A C18 reversed-phase column is typically used.

Mobile Phase: An isocratic elution with a phosphate buffer at a specific pH is common.
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Detection: UV detection at a wavelength of 210 nm.

Quantification: The concentration of Ectoine in the sample is determined by comparing the

peak area to a standard curve generated from known concentrations of pure Ectoine.

Biosynthesis of Ectoine
The biosynthesis of Ectoine from aspartate involves a three-step enzymatic pathway.

Aspartate Aspartate-β-semialdehyde
Multiple steps

L-2,4-Diaminobutyrate

ectB
(Diaminobutyrate aminotransferase)

N-γ-Acetyl-L-2,4-diaminobutyrate

ectA
(Diaminobutyrate acetyltransferase)

Ectoine

ectC
(Ectoine synthase)

Click to download full resolution via product page

Caption: Biosynthetic pathway of Ectoine from Aspartate.

Applications in Drug Development and Research
Ectoine's ability to stabilize biological molecules and protect cells from stress has led to its

investigation and use in various applications:

Dermatology and Cosmetics: Used in skincare products for its moisturizing, anti-

inflammatory, and cell-protective properties.

Ophthalmology: Included in eye drops to alleviate symptoms of dry eye syndrome.

Inhalation Products: Investigated for its potential to protect lung tissues from inflammation

and damage.

Biotechnology: Employed as a stabilizer for enzymes and other proteins during storage and

in various biochemical assays.

Logical Workflow for Ectoine Application Testing
The following diagram illustrates a general workflow for evaluating the efficacy of Ectoine in a

cell-based assay.
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Conclusion on Ectoine's Protective Effect
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Caption: Experimental workflow for testing Ectoine's cytoprotective effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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